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Compound Focus: Salinazid

CAS No.: 495-84-1

Cat. No.: S542346

Get Quote

Salinazid Basic Information

The table below summarizes the fundamental chemical and biological data for Salinazid gathered from the

search results.

Property Details

CAS Number 495-84-1 [1] [2]

Molecular
Formula

C₁₃H₁₁N₃O₂ [1] [2]

Molecular
Weight

241.25 g/mol [1] [2]

Aliases SIH1, Salizide, Salizid, Salicylaldehyde isonicotinoyl hydrazone, Nupasal, Nilazid [1]
[2]

Purity ≥98% [2] / 99.92% [1]

Appearance Solid [2]

Melting Point 232-233 °C [2]

Density 1.24 g/cm³ [1] [2]
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Property Details

Biological
Activity

An anti-tuberculosis (TB) drug [2]. A potent Cu(II) ionophore that preferentially kills
HepG2 cells (liver cancer) over HUVEC cells (human umbilical vein endothelial cells)

[1].

Experimental Data & Workflow Visualization

The search results do not contain detailed experimental protocols for Salinazid's key experiments, such as its

anti-TB activity or cytotoxicity assays. The information below is inferred from the basic activity

descriptions.

The following Graphviz diagram illustrates a generalized high-level workflow for investigating Salinazid's

activity, based on the described biological effects.
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Generalized workflow for the preliminary investigation of Salinazid, based on described biological

activities.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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